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Cat. No.: B1666943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BGC-20-1531 is a potent and selective antagonist of the prostanoid EP4 receptor.[1][2]

Prostaglandin E2 (PGE2), acting through its EP4 receptor, is a key mediator of vasodilation,

and its action is implicated in conditions such as migraine headaches through the dilatation of

cerebral vasculature.[1][2][3] Understanding the pharmacological effects of BGC-20-1531 on

carotid blood flow is crucial for evaluating its therapeutic potential in modulating cerebral

hemodynamics. These application notes provide detailed protocols for assessing the in vivo

effects of BGC-20-1531 on carotid blood flow, based on established preclinical models.

Mechanism of Action: BGC-20-1531 and the EP4
Receptor Signaling Pathway
Prostaglandin E2 (PGE2) is synthesized from arachidonic acid by cyclooxygenase (COX)

enzymes. PGE2 exerts its physiological effects by binding to four G-protein-coupled receptor

subtypes: EP1, EP2, EP3, and EP4.[3] The activation of EP2 and EP4 receptors stimulates

adenylate cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels and

subsequent relaxation of vascular smooth muscle, resulting in vasodilation.[3] BGC-20-1531 is

a competitive antagonist at the EP4 receptor, thereby inhibiting PGE2-induced vasodilation.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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